Cas no 14753-05-0 (1-Chloro-2-methylpentane)
1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.
1-Chloro-2-methylpentane structure
Product Name:1-Chloro-2-methylpentane
CAS No:14753-05-0
MF:C6H13Cl
MW:120.620421171188
MDL:MFCD00053236
CID:2658036
PubChem ID:87566474
Update Time:2025-07-02
1-Chloro-2-methylpentane Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-2-methylpentane
- 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
- 2-METHYLPENTYL CHLORIDE
- Pentane, 1-chloro-2-methyl
- 1-chloro-2-methyl-pentane
- Pentane, 1-chloro-2-methyl-
- SLBTUZZYJLBZQV-UHFFFAOYSA-N
- EN300-61698
- 128399-28-0
- BS-20615
- SCHEMBL1286260
- DTXSID20335907
- D89415
- MFCD00053236
- AKOS009157400
- 14753-05-0
- DTXCID30286996
- 679-658-1
-
- MDL： MFCD00053236
- Inchi： 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
- InChI Key： SLBTUZZYJLBZQV-UHFFFAOYSA-N
- SMILES： ClCC(C)CCC
Computed Properties
- Exact Mass: 120.0705781g/mol
- Monoisotopic Mass: 120.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3
Experimental Properties
- Density: 0.8700
- Melting Point: -35.1°C (estimate)
- Boiling Point: 120°C(lit.)
- Refractive Index: 1.4190-1.4220
1-Chloro-2-methylpentane Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- HazardClass：3
- PackingGroup：III
1-Chloro-2-methylpentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-1g |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 1g |
¥128.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-25G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 25g |
¥993.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-5G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 5g |
¥398.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IA095-5g |
1-Chloro-2-methylpentane |
14753-05-0 | 98.0%(GC) | 5g |
￥660.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IA095-1g |
1-Chloro-2-methylpentane |
14753-05-0 | 98.0%(GC) | 1g |
￥216.0 | 2022-02-28 | |
| Apollo Scientific | OR923251-1g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 1g |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR923251-5g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 5g |
£105.00 | 2025-02-20 | |
| Apollo Scientific | OR923251-25g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 25g |
£280.00 | 2025-02-20 | |
| abcr | AB139814-5 g |
1-Chloro-2-methylpentane, 98%; . |
14753-05-0 | 98% | 5g |
€110.70 | 2023-05-09 | |
| abcr | AB139814-25 g |
1-Chloro-2-methylpentane, 98%; . |
14753-05-0 | 98% | 25g |
€304.20 | 2023-05-09 |
1-Chloro-2-methylpentane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:14753-05-0)1-Chloro-2-methylpentane
Order Number:A1017192
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:19
Price ($):180.0
Email:sales@amadischem.com
1-Chloro-2-methylpentane Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14753-05-0)1-Chloro-2-methylpentane
Purity:99%
Quantity:25g
Price ($):180.0